Cas no 27959-70-2 (1,3-Dioxan-5-amine, 5-methyl-)

• Product Name: 1,3-Dioxan-5-amine, 5-methyl-
• CAS No: 27959-70-2
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 1433235
• PubChem ID: 13563594
• Update Time: 2025-04-20

1,3-Dioxan-5-amine, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-5-amine, 5-methyl-
• 5-methyl-1,3-dioxan-5-amine
• AKOS006338158
• SCHEMBL10647334
• DTXSID30543910
• 5-methyl-5-amino-1,3-dioxane
• BLJQEUCOPSNBPV-UHFFFAOYSA-N
• 27959-70-2

• Inchi： 1S/C5H11NO2/c1-5(6)2-7-4-8-3-5/h2-4,6H2,1H3
• InChI Key： BLJQEUCOPSNBPV-UHFFFAOYSA-N
• SMILES： O1COCC(C)(C1)N

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48